N-(2,4-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)propanamide
• InChI: InChI=1S/C17H17N3O2S/c1-11-5-6-13(12(2)10-11)18-15(21)7-8-16-19-17(20-22-16)14-4-3-9-23-14/h3-6,9-10H,7-8H2,1-2H3,(H,18,21)
• InChI Key: JJAKHEJULNFQGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCC2=NC(=NO2)C3=CC=CS3)C
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-(2,4-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide, also known as DMTX, is a chemical compound that has been of interest to scientists due to its potential applications in scientific research.

Mechanism of Action

N-(2,4-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide binds to amyloid fibrils and undergoes a conformational change, resulting in an increase in fluorescence intensity. This allows for the detection and quantification of amyloid fibrils in biological samples. This compound also binds to proteins and can be used to study protein-protein interactions. The exact mechanism of action of this compound in these processes is still being investigated.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic to cells at concentrations commonly used in lab experiments.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide in lab experiments is its high sensitivity and selectivity for amyloid fibrils. It is also relatively easy to synthesize and can be used in a variety of experimental settings. However, one limitation is that this compound is not specific to a particular type of amyloid fibril, and may bind to other proteins in biological samples, leading to false positives.

Future Directions

For the use of N-(2,4-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide in scientific research include further investigation into its mechanism of action, as well as the development of more specific probes for the detection of amyloid fibrils. Additionally, this compound may have potential applications in the development of therapeutics for neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide involves the reaction of 2,4-dimethylbenzoyl chloride with 3-(thiophen-2-yl)-1,2,4-oxadiazol-5-amine in the presence of triethylamine. This reaction results in the formation of this compound.

Scientific Research Applications

N-(2,4-dimethylphenyl)-3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)propanamide has been used in scientific research as a fluorescent probe for the detection of amyloid fibrils, which are associated with various neurodegenerative diseases such as Alzheimer's disease. This compound has also been used as a tool for studying protein-protein interactions, as well as for investigating the role of mitochondria in cellular processes.